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A comprehensive review of Polychlorinated Biphenyl (PCB) 138 levels across diverse human

populations reveals significant geographical and demographic disparities in exposure to this

persistent organic pollutant. This guide synthesizes key findings from various studies,

presenting quantitative data, detailing experimental methodologies, and illustrating the

comparative analysis workflow to provide researchers, scientists, and drug development

professionals with a concise overview of the global landscape of PCB 138 contamination.

Polychlorinated biphenyls (PCBs) are a group of synthetic organic chemicals that were widely

used in various industrial applications until they were banned in many countries due to their

environmental persistence and adverse health effects.[1][2] PCB 138 is one of the most

frequently detected congeners in human tissues, including blood and adipose tissue, making it

a key indicator of overall PCB exposure.[3][4][5][6] Understanding the variations in PCB 138

levels among different populations is crucial for assessing health risks and evaluating the

effectiveness of global regulations.
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The following table summarizes PCB 138 concentrations measured in blood serum/plasma and

adipose tissue from various human populations as reported in the cited literature. Levels are

predominantly expressed in nanograms per gram (ng/g) of lipid, which normalizes for the

lipophilic nature of PCBs.
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Population/Stu
dy Cohort

Country/Regio
n

Sample Matrix

PCB 138
Concentration
(ng/g lipid
weight, unless
specified)

Reference

Adults (18-65

years)
Germany Plasma

Median values

increasing with

age: 109 (18-25

yrs) to 689 (56-

65 yrs) for

∑PCB138,153,1

80x2

Children and

Adolescents (3-

17 years)

Germany Plasma

Geometric Mean:

0.049 µg/L

(equivalent to 49

ng/L)

[3]

Women (16-49

years)
USA Serum

Median (sum of

PCBs 118, 138,

153, 180): 30

ng/g lipid

[7]

General

Population (≥12

years)

USA Serum

Median (sum of

PCBs 118, 138,

153, 180): 71

ng/g lipid

[7]

General

Population
USA Serum

Geometric Mean:

12.8 ng/g lipid
[8]

Great Lakes Fish

Eaters (>50

years)

USA Serum

Mean (total

PCBs): 14.26

ppb (fish-eaters)

vs. 4.56 ppb

(non-fish-eaters)

[4]
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Women

Undergoing

Surgery

Spain Adipose Tissue

Mean (sum of

PCBs): 737 ng/g

lipid (PCB 138

was a major

congener)

[5]

Students and

Employees
Lebanon Serum

Geometric Mean

(∑PCBs): 10.34

ng/g lipid

[9]

Postmortem

Brain Samples

(Older Donors)

N/A Brain Tissue

Mean: 157 pg/g

wet weight for

PCB

129/138/163

[10][11]

Experimental Protocols for PCB 138 Determination
The quantification of PCB 138 in human biological samples typically involves a multi-step

process encompassing extraction, cleanup, and instrumental analysis. While specific details

may vary between laboratories, the fundamental workflow remains consistent.

1. Sample Collection and Preparation:

Blood samples are collected and processed to obtain serum or plasma.

Adipose tissue is biopsied or collected postmortem.

Samples are stored frozen, often at -20°C or lower, until analysis to ensure stability.[12]

2. Extraction:

PCBs are extracted from the sample matrix using organic solvents. Common methods

include liquid-liquid extraction (LLE) and solid-phase extraction (SPE).[13][14]

For serum and plasma, SPE with C18 or other polymeric sorbents is frequently employed.

[13]
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For adipose tissue, solvent extraction is used to separate lipids and lipophilic compounds like

PCBs from the tissue.[14]

3. Cleanup and Fractionation:

The initial extract contains lipids and other co-extracted substances that can interfere with

analysis.

Cleanup procedures are essential to remove these interferences. This is often achieved

using column chromatography with adsorbents like silica gel, alumina, or Florisil.[12][13]

4. Instrumental Analysis:

The final, cleaned extract is analyzed using gas chromatography (GC).[14]

A high-resolution capillary column is used to separate the individual PCB congeners.[14][15]

Detection is most commonly performed using an electron capture detector (ECD), which is

highly sensitive to chlorinated compounds, or mass spectrometry (MS) for more definitive

identification and quantification.[9][13][14]

Quantification is typically done using the individual congener standard approach for higher

accuracy compared to using commercial PCB mixtures (e.g., Aroclors).[16]

Comparative Analysis Workflow
The logical flow for conducting a comparative analysis of PCB 138 levels across different

human populations is depicted in the following diagram. This workflow outlines the key stages

from initial study identification to the final comparative assessment and reporting.
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Caption: Workflow for Comparative Analysis of PCB 138 Levels.
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Toxicological Significance and Signaling Pathways
PCBs, including PCB 138, are recognized as endocrine disruptors and are classified as human

carcinogens by the International Agency for Research on Cancer (IARC).[1][8] Their toxic

effects are wide-ranging and can impact the immune, nervous, and reproductive systems.[8]

[17] The mechanisms of PCB toxicity are complex and can involve interference with hormonal

signaling pathways. For instance, some PCBs and their metabolites can interact with thyroid

hormone receptors.[18] Furthermore, certain PCBs have been shown to promote the

development of fat cells (adipogenesis) and may be associated with metabolic disorders.[19] A

detailed signaling pathway for the specific effects of PCB 138 is an area of ongoing research,

but it is known to contribute to the overall toxic burden of PCB mixtures.

In conclusion, the available data clearly indicate that human exposure to PCB 138 is a global

issue, with levels varying significantly based on factors such as age, diet (e.g., consumption of

contaminated fish), and geographical location.[4][20][9] Continued monitoring and research are

essential to understand the long-term health implications of this exposure and to track the

effectiveness of regulations aimed at reducing environmental contamination with these

persistent pollutants.

Need Custom Synthesis?
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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